![molecular formula C14H14ClNO3 B2602182 2-(4-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)acetamide CAS No. 1396766-05-4](/img/structure/B2602182.png)
2-(4-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)acetamide
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Overview
Description
2-(4-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)acetamide is a useful research compound. Its molecular formula is C14H14ClNO3 and its molecular weight is 279.72. The purity is usually 95%.
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Scientific Research Applications
Potential as Pesticides
Research indicates that derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which include compounds similar to 2-(4-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxyethyl)acetamide, have potential applications as pesticides. These compounds have been characterized by X-ray powder diffraction, suggesting their suitability in agricultural contexts (Olszewska, Tarasiuk, & Pikus, 2009).
Use in Solar Cells
Another study explores the synthesis and electronic properties of similar compounds, evaluating their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds have demonstrated good light harvesting efficiency and free energy of electron injection, making them suitable for use in photovoltaic cells (Mary et al., 2020).
Antimicrobial Properties
Synthesized compounds related to this compound have been tested for antimicrobial activity. For example, 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes showed significant antimicrobial properties against various microorganisms, indicating potential applications in the development of new antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Insecticidal Agents
Compounds similar to this compound have been tested for their efficacy as insecticidal agents. These studies have found that certain derivatives exhibit promising results against pests like the cotton leafworm, Spodoptera littoralis, suggesting their potential in pest control (Rashid et al., 2021).
Photocatalyzed Oxidation Pathways
Studies have also been conducted on the photocatalyzed oxidation pathways of similar chlorophenol compounds. These studies provide insights into the environmental fate and degradation processes of these compounds, which could be crucial for understanding their environmental impact and potential applications in pollution control (Tang & Huang, 1995).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to inhibit cox-2 , a key enzyme involved in inflammation and pain.
Mode of Action
If it acts similarly to other cox-2 inhibitors, it may work by blocking the cox-2 enzyme, thereby reducing the production of prostaglandins, which are chemicals that promote inflammation, pain, and fever .
Biochemical Pathways
If it acts as a cox-2 inhibitor, it would affect the arachidonic acid pathway, leading to a decrease in the production of prostaglandins .
Result of Action
If it acts as a cox-2 inhibitor, it would likely result in reduced inflammation and pain .
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3/c15-12-3-1-10(2-4-12)7-14(18)16-8-13(17)11-5-6-19-9-11/h1-6,9,13,17H,7-8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMPPYMCACQGBFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NCC(C2=COC=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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